75-25-2

Bromoform

In Stock

• CAS RN:
• 75-25-2

• Formula:
• CHBr3

• InChI:
• InChI=1S/CHBr3/c2-1(3)4/h1H

• InChIKey:
• DIKBFYAXUHHXCS-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Bromoform is a major organic source for atmospheric reactive bromine BrO_x (Br+BrO). It is formed as a product of chlorination of drinking water. It undergoes photodissociation to form the Br₂ fragment and mechanism has been investigated by cavity ring-down absorption spectroscopy.
  Bromoform can be used as a solvent in palynological preparation. It is the largest form of available atmospheric organic bromine.
  Bromoform appears as a colorless liquid with a chloroform-like odor. Denser than water (density: 2.9 g / cm3 ) and slightly soluble in water. Hence sinks in water. Nonflammable. Toxic by ingestion, inhalation and skin absorption. A...

Hematein

In Stock

• CAS RN:
• 475-25-2

• Formula:
• C16H12O6

• InChI:
• InChI=1S/C16H12O6/c17-10-2-1-8-13-9-4-12(19)11(18)3-7(9)5-16(13,21)6-22-15(8)14(10)20/h1-4,18-21H,5-6H2

• InChIKey:
• HLUCICHZHWJHLL-UHFFFAOYSA-N

• Hematein, also known as Haematein, is an oxidized derivative of Hematoxylin (Haematoxylin) used in staining the staining of cell nuclei in animal tissue. Hematein also can be used in the staining of myelin sheaths and nerve fibers.

2-Bromopropanamide

In Stock

• CAS RN:
• 5875-25-2

• Formula:
• C3H6BrNO

• InChI:
• InChI=1S/C3H6BrNO/c1-2(4)3(5)6/h2H,1H3,(H2,5,6)

• InChIKey:
• AUHYZQCEIVEMFH-UHFFFAOYSA-N

• The hydrolytic dehalogenation of 2-bromopropionamide was catalyzed by dl-2-haloacid dehalogenase from Pseudomonas putida PP3 (dl-DEX 312).
  
  

1,4-Octadiene

In Stock

• CAS RN:
• 5675-25-2

• Formula:
• C8H14

• InChI:
• InChI=1S/C8H14/c1-3-5-7-8-6-4-2/h3,7-8H,1,4-6H2,2H3/b8-7+

• InChIKey:
• HYBLFDUGSBOMPI-UHFFFAOYSA-N

• 1,4-Octadiene is a useful research compound. Its molecular formula is C8H14 and its molecular weight is 110.2 g/mol. The purity is usually 95%.

1-Mesityl-5-oxopyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 63675-25-2

• Formula:
• C14H17NO3

• InChI:
• InChI=1S/C14H17NO3/c1-8-4-9(2)13(10(3)5-8)15-7-11(14(17)18)6-12(15)16/h4-5,11H,6-7H2,1-3H3,(H,17,18)

• InChIKey:
• AXLGQTRQNJDIMJ-UHFFFAOYSA-N

• 1-Mesityl-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.

2-Isopropyl-4,4-dimethyl-4,5-dihydro-1,3-oxazole

In Stock

• CAS RN:
• 34575-25-2

• Formula:
• C8H15NO

• InChI:
• InChI=1S/C8H15NO/c1-6(2)7-9-8(3,4)5-10-7/h6H,5H2,1-4H3

• InChIKey:
• MWZIWAHRZFZLPI-UHFFFAOYSA-N

• 2-Isopropyl-4,4-dimethyl-4,5-dihydro-1,3-oxazole is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.

3-(4-Butoxy-3-methoxyphenyl)prop-2-enoic acid

In Stock

• CAS RN:
• 115375-25-2

• Formula:
• C14H18O4

• InChI:
• InChI=1S/C14H18O4/c1-3-4-9-18-12-7-5-11(6-8-14(15)16)10-13(12)17-2/h5-8,10H,3-4,9H2,1-2H3,(H,15,16)/b8-6+

• InChIKey:
• PLGNEGWMEJBADZ-SOFGYWHQSA-N

• 3-(4-Butoxy-3-methoxyphenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.294. The purity is usually 95%.

1-[2,6-Dichloro-4-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde

In Stock

• CAS RN:
• 259175-25-2

• Formula:
• C12H6Cl2F3NO

• InChI:
• InChI=1S/C12H6Cl2F3NO/c13-9-4-7(12(15,16)17)5-10(14)11(9)18-3-1-2-8(18)6-19/h1-6H

• InChIKey:
• ZORVYQHOQKZWJT-UHFFFAOYSA-N

• 1-[2,6-Dichloro-4-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C12H6Cl2F3NO and its molecular weight is 308.08 g/mol. The purity is usually 95%.

(E)-2-cyano-N-(2-iodophenyl)-3-(5-methylfuran-2-yl)acrylamide

In Stock

• CAS RN:
• 327075-25-2

• Formula:
• C15H11IN2O2

• InChI:
• InChI=1S/C15H11IN2O2/c1-10-6-7-12(20-10)8-11(9-17)15(19)18-14-5-3-2-4-13(14)16/h2-8H,1H3,(H,18,19)/b11-8+

• InChIKey:
• ZMFQRAMKQAWGKF-DHZHZOJOSA-N

• (E)-2-cyano-N-(2-iodophenyl)-3-(5-methylfuran-2-yl)acrylamide is a useful research compound. Its molecular formula is C15H11IN2O2 and its molecular weight is 378.169. The purity is usually 95%.

1-butyl-N-(pyridin-4-ylmethyl)benzimidazol-5-amine

• CAS RN:
• 720675-25-2

• Formula:
• C17H20N4

• InChI:
• InChI=1S/C17H20N4/c1-2-3-10-21-13-20-16-11-15(4-5-17(16)21)19-12-14-6-8-18-9-7-14/h4-9,11,13,19H,2-3,10,12H2,1H3

• InChIKey:
• ZOTYJDGTMGAPFX-UHFFFAOYSA-N

• 1-butyl-N-(pyridin-4-ylmethyl)benzimidazol-5-amine is a useful research compound. Its molecular formula is C17H20N4 and its molecular weight is 280.37g/mol. The purity is usually 95%.

4-Ethoxy-3-(piperidine-1-sulfonyl)aniline

In Stock

• CAS RN:
• 851175-25-2

• Formula:
• C13H20N2O3S

• InChI:
• InChI=1S/C13H20N2O3S/c1-2-18-12-7-6-11(14)10-13(12)19(16,17)15-8-4-3-5-9-15/h6-7,10H,2-5,8-9,14H2,1H3

• InChIKey:
• JPIYWOZRGGDLRX-UHFFFAOYSA-N

• 4-Ethoxy-3-(piperidine-1-sulfonyl)aniline is a useful research compound. Its molecular formula is C13H20N2O3S and its molecular weight is 284.37. The purity is usually 95%.

3',5'-Dichloro-3-(3-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-25-2

• Formula:
• C16H14Cl2O2

• InChI:
• InChI=1S/C16H14Cl2O2/c1-20-15-4-2-3-11(7-15)5-6-16(19)12-8-13(17)10-14(18)9-12/h2-4,7-10H,5-6H2,1H3

• InChIKey:
• XVCACAPPIAYMCB-UHFFFAOYSA-N

• 3',5'-Dichloro-3-(3-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.

Diethyl 3-(perfluoroalkyl)propylmalonate

In Stock

• CAS RN:
• 885275-25-2

• Formula:
• C11H15F5O2

• InChI:
• InChI=1S/C11H15F5O2/c1-3-8(17)7(9(18)4-2)5-6-10(12,13)11(14,15)16/h7H,3-6H2,1-2H3

• InChIKey:
• POXANFAMIQSBTL-UHFFFAOYSA-N

• Diethyl 3-(perfluoroalkyl)propylmalonate is a useful research compound. Its molecular formula is C11H15F5O2 and its molecular weight is 274.23 g/mol. The purity is usually 95%.

N-butyl-3-{3-oxo-5-[({[2-(4-sulfamoylphenyl)ethyl]carbamoyl}methyl)sulfanyl]-2H,3H-imidazo[1,2-c]quinazolin-2-yl}propanamide

In Stock

• CAS RN:
• 1103975-25-2

• Formula:
• C27H32N6O5S2

• InChI:
• InChI=1S/C27H32N6O5S2/c1-2-3-15-29-23(34)13-12-22-26(36)33-25(31-22)20-6-4-5-7-21(20)32-27(33)39-17-24(35)30-16-14-18-8-10-19(11-9-18)40(28,37)38/h4-11,22H,2-3,12-17H2,1H3,(H,29,34)(H,30,35)(H2,28,37,38)

• InChIKey:
• MZKGMNRGLFGAAW-UHFFFAOYSA-N

• N-butyl-3-{3-oxo-5-[({[2-(4-sulfamoylphenyl)ethyl]carbamoyl}methyl)sulfanyl]-2H,3H-imidazo[1,2-c]quinazolin-2-yl}propanamide is a useful research compound. Its molecular formula is C27H32N6O5S2 and its molecular weight is 584.7. The purity is usually 95%.

(2-Methylsulfanylphenyl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379975-25-2

• Formula:
• C18H21N3O2S

• InChI:
• InChI=1S/C18H21N3O2S/c1-24-16-6-3-2-5-15(16)17(22)21-11-7-14(8-12-21)13-23-18-19-9-4-10-20-18/h2-6,9-10,14H,7-8,11-13H2,1H3

• InChIKey:
• SOQBOEVIIXEQDZ-UHFFFAOYSA-N

• (2-Methylsulfanylphenyl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.

Methyl trans-3-hydroxycyclopentane-1-carboxylate

Usually In Stock

• CAS RN:
• 1124175-25-2

• Formula:
• C7H12O3

• InChI:
• InChI=1S/C7H12O3/c1-10-7(9)5-2-3-6(8)4-5/h5-6,8H,2-4H2,1H3/t5-,6-/m1/s1

• InChIKey:
• ASZRODBLMORHAR-PHDIDXHHSA-N

• (1R,3R)-3-Hydroxycyclopentane carboxylic acid methyl ester is a synthetic intermediate useful for pharmaceutical synthesis.

Methyl trans-3-hydroxycyclopentane-1-carboxylate

• CAS RN:
• 1124175-25-2; 79590-84-4

• Formula:
• C7H12O3

• InChI:
• InChI=1S/C7H12O3/c1-10-7(9)5-2-3-6(8)4-5/h5-6,8H,2-4H2,1H3/t5-,6-/m1/s1

• InChIKey:
• ASZRODBLMORHAR-PHDIDXHHSA-N

• Methyl trans-3-hydroxycyclopentane-1-carboxylate is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17. The purity is usually 95%.